Cas no 2090884-48-1 (1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile)

• Product Name: 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile
• CAS No: 2090884-48-1
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 5722116
• PubChem ID: 121215046
• Update Time: 2025-07-21

1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile
• 1-(2-hydroxyethyl)imidazo[1,2-b]pyrazole-6-carbonitrile
• 2090884-48-1
• AKOS026725628
• F2198-7897
• 1H-Imidazo[1,2-b]pyrazole-6-carbonitrile, 1-(2-hydroxyethyl)-

• Inchi： 1S/C8H8N4O/c9-6-7-5-8-11(3-4-13)1-2-12(8)10-7/h1-2,5,13H,3-4H2
• InChI Key： YDOMJKNEYMSIIC-UHFFFAOYSA-N
• SMILES： OCCN1C=CN2C1=CC(C#N)=N2

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 14.77±0.10(Predicted)

Additional information on 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile

Introduction to 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile (CAS No. 2090884-48-1)

1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique chemical structure and CAS number 2090884-48-1, belongs to the imidazopyrazole class, a scaffold that has been widely explored for its potential biological activities. The presence of a carbonitrile group at the 6-position and an hydroxyethyl side chain at the 1-position introduces specific functional properties that make this molecule a promising candidate for further investigation in drug discovery.

The imidazopyrazole core is a fused bicyclic system consisting of an imidazole ring and a pyrazole ring, both of which are well-known for their role in various biological processes. The carbonitrile moiety is particularly noteworthy as it can serve as a pharmacophore, contributing to the compound's ability to interact with biological targets such as enzymes and receptors. Additionally, the hydroxyethyl group introduces polarity and potential hydrogen bonding capabilities, which can influence the molecule's solubility and binding affinity.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse pharmacological properties. The imidazo[1,2-b]pyrazole scaffold has been extensively studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and infectious disorders. Several derivatives of this scaffold have shown promising results in preclinical studies, highlighting the importance of exploring new analogs with modified functional groups.

The synthesis of 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the carbonitrile group typically involves cyanation reactions, while the attachment of the hydroxyethyl side chain can be achieved through alkylation or etherification processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the imidazopyrazole core efficiently.

One of the key aspects of studying this compound is its potential biological activity. The unique combination of functional groups in 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile suggests that it may exhibit multiple modes of action. For instance, the carbonitrile group could interact with nucleophilic sites on target proteins, while the hydroxyethyl group might facilitate hydrophobic interactions or hydrogen bonding. These interactions could lead to effects such as enzyme inhibition or receptor modulation.

Recent research has focused on developing computational methods to predict the biological activity of heterocyclic compounds like 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile. Machine learning models have been trained on large datasets of known bioactive molecules to identify structural features that correlate with specific biological responses. These models can help researchers prioritize compounds for experimental testing and accelerate the drug discovery process.

In vitro studies have begun to explore the potential applications of this compound in various therapeutic areas. Initial experiments have shown that derivatives of imidazopyrazole can exhibit anti-inflammatory properties by inhibiting key signaling pathways involved in inflammation. The presence of both a carbonitrile and an hydroxyethyl group may enhance its ability to modulate these pathways effectively.

Furthermore, the compound's structural features make it a suitable candidate for further derivatization to improve its pharmacokinetic properties. For example, modifications to the side chain or ring system could enhance solubility, metabolic stability, or target specificity. Such modifications are often guided by structure-activity relationship (SAR) studies, which involve systematically varying chemical substituents to assess their impact on biological activity.

The development of novel drug candidates is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile exemplifies this collaborative approach, as it combines synthetic chemistry expertise with biological evaluation techniques. This synergy is essential for translating laboratory discoveries into viable therapeutic agents.

As research continues to uncover new applications for heterocyclic compounds like imidazopyrazoles, compounds such as 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile are likely to play an increasingly important role in drug development pipelines. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, making them valuable assets in modern medicinal chemistry.